Cas no 856382-93-9 (BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]-)

BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]- structure
856382-93-9 structure
Product Name:BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]-
CAS No:856382-93-9
MF:C15H15BrO
MW:291.183003664017
CID:3370812
PubChem ID:59132749
Update Time:2025-09-23

BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]-
    • AKOS012838126
    • DB-167280
    • 4-bromo-2-methyl-1-((2-methylbenzyl)oxy)benzene
    • FNVFKLIWOAKPRJ-UHFFFAOYSA-N
    • 856382-93-9
    • 2-(2-methyl-benzyloxy)-5-bromotoluene
    • MFCD18978212
    • SCHEMBL3522864
    • Inchi: 1S/C15H15BrO/c1-11-5-3-4-6-13(11)10-17-15-8-7-14(16)9-12(15)2/h3-9H,10H2,1-2H3
    • InChI Key: FNVFKLIWOAKPRJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)OCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 290.03063Da
  • Monoisotopic Mass: 290.03063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

BENZENE, 4-BROMO-2-METHYL-1-[(2-METHYLPHENYL)METHOXY]- Pricemore >>

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